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Compound of Interest

Compound Name: Tetraisopropylsilane

Cat. No.: B1367161 Get Quote

Topic: Stability Issues with Isopropyl-Silanes (TIPS/TIPS-H) Audience: Drug Development

Professionals & Organic Chemists Current Status: Operational | Updated: February 22, 2026

Emergency Triage: Identify Your Reagent
User Alert: There is a frequent nomenclature confusion in drug development between the

acronym TIPS (Triisopropylsilane) and the full chemical name Tetraisopropylsilane.

Before proceeding, verify your CAS number to ensure you are troubleshooting the correct

molecule.

Common Name Triisopropylsilane (TIPS-H) Tetraisopropylsilane

CAS Number 6485-79-6 3429-55-8

Structure (Silicon hydride) (Tetra-alkyl silane)

Physical State Colorless Liquid
White Crystalline Solid (MP

~235°C)

Primary Use
Peptide Scavenger, Reducing

Agent

Steric Reference Standard,

Heat Transfer

Stability Profile
Reactive: Prone to oxidation &

pressure buildup.

Inert: Extremely stable;

sterically locked.
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Application Scientist Note:

If you are working in Peptide Synthesis (SPPS) or Medicinal Chemistry and experiencing

"stability issues" (e.g., loss of scavenging power, pressure in waste bottles), you are almost

certainly using Triisopropylsilane (TIPS-H). The guide below focuses on this reactive agent, as

Tetraisopropylsilane is chemically inert and rarely exhibits stability failures.

Technical Deep Dive: Triisopropylsilane (TIPS-H)
Instability
Context: TIPS-H is the "Gold Standard" scavenger in TFA cleavage cocktails (e.g., Cocktail B,

Reagent K) used to trap carbocations (

-butyl, trityl) during peptide deprotection.

The Core Mechanism of Failure: Oxidative
Dehydrogenation
TIPS-H is not shelf-stable indefinitely. Upon exposure to air (oxygen) and moisture, it

undergoes a radical chain oxidation or hydrolysis, converting the active hydride (

) into an inactive silanol (

) or siloxane dimer.

Why this matters: The

bond is the active scavenging moiety. If your TIPS has oxidized, it cannot quench reactive
carbocations, leading to alkylated peptide by-products (e.g., re-attachment of protecting groups
to Tryptophan or Methionine residues).

Visualizing the Degradation Pathway
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The following diagram illustrates how improper storage leads to the formation of inactive

species and potential safety hazards (Hydrogen gas).
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Figure 1: Degradation pathway of Triisopropylsilane. Note that the formation of Silanol renders

the reagent useless as a hydride donor/scavenger.

Troubleshooting Guide: Common Stability
Scenarios
Issue 1: "My peptide cleavage yielded alkylated by-
products."
Diagnosis: Your TIPS reagent may have oxidized. The

bond is gone, leaving only the inert silanol. Verification Protocol:

NMR Check: Run a proton NMR (

-NMR) in

.

Active TIPS: Look for the

septet around 3.0 - 3.8 ppm (depending on solvent shift).

Degraded TIPS: Absence of the
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peak and appearance of a broad silanol peak or shifts in the isopropyl region indicate
oxidation.

Refractive Index (RI): Pure TIPS has an RI of ~1.434.[1] Significant deviation suggests

siloxane formation.

Corrective Action:

Immediate: Discard the bottle if opened >3 months ago without inert gas overlay.

Prevention: Store TIPS under Argon or Nitrogen. Use a septum and syringe for withdrawal;

never pour.

Issue 2: "The waste bottle is bulging or hissing."
Diagnosis: Uncontrolled Silane Hydrolysis. Mechanism: When TIPS (residual in TFA cocktails)

enters a waste container with aqueous washes, it reacts to release Hydrogen gas (

).

Risk: Explosion hazard if the vessel is tightly capped.

Corrective Action:

Immediate: Vent the waste container in a fume hood immediately.

Protocol Change: Use vented caps for all peptide synthesis waste streams containing

silanes. Do not fill waste containers >75%.

Issue 3: "The reagent has turned cloudy or
precipitated."
Diagnosis: Formation of Silanediols or polymeric siloxanes (rare for TIPS, common for less

bulky silanes) or contamination. Context: While

is bulky, extreme moisture contamination can force condensation.

Corrective Action:
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Filtration: Do not filter. The active concentration is likely compromised.

Disposal: Treat as flammable hazardous waste.

FAQ: Handling & Storage
Q: Can I distill Triisopropylsilane to purify it? A: Yes, but with caution. TIPS boils at ~84-86°C

(35 mmHg).[1][2] Distillation should be done under vacuum to avoid high temperatures that

promote auto-oxidation. Warning: Do not distill to dryness due to potential peroxide/siloxane

concentration.

Q: Is Tetraisopropylsilane (

) a better alternative? A: No.

lacks the

bond entirely. It is chemically inert and cannot function as a scavenger or reducing agent. It is
essentially a "molecular rock" used only for steric studies or as a high-temperature heat
transfer fluid.

Q: Why does my TIPS smell acrid? A: Pure TIPS has a mild, somewhat sweet odor. An acrid,

sharp smell usually indicates the presence of hydrolysis products or contamination with acid

chlorides if it was stored near them.

Summary of Specifications
Property Triisopropylsilane (TIPS-H) Operational Limit

Purity >98% (GC) Critical for Scavenging

Appearance Clear, Colorless Liquid Reject if Cloudy/Yellow

Boiling Point 183°C (Atmospheric) Flammable Vapor Risk

Flash Point 37°C (Closed Cup) Flammable Liquid (Cat 3)

Storage 2-8°C or RT, Inert Gas Hygroscopic/Oxidizable
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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